Cas no 107886-27-1 (2-(cyanomethoxy)ethyl Acetate)

• Product Name: 2-(cyanomethoxy)ethyl Acetate
• CAS No: 107886-27-1
• MF: C₆H₉NO₃
• MW: 143.140561819077
• CID: 1184318
• PubChem ID: 15450695
• Update Time: 2025-04-20

2-(cyanomethoxy)ethyl Acetate Chemical and Physical Properties

Names and Identifiers

• 2-(cyanomethoxy)ethyl Acetate
• SCHEMBL9192061
• 107886-27-1
• DTXSID70572901

• Inchi： 1S/C6H9NO3/c1-6(8)10-5-4-9-3-2-7/h3-5H2,1H3
• InChI Key： KJYVHRXDOANBFP-UHFFFAOYSA-N
• SMILES： O(CC#N)CCOC(C)=O

Computed Properties

• Exact Mass: 143.05827
• Monoisotopic Mass: 143.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• PSA: 59.32